Cas no 137767-96-5 (9'-cis-Fucoxanthinol)

9'-cis-Fucoxanthinol structure
9'-cis-Fucoxanthinol structure
Product name:9'-cis-Fucoxanthinol
CAS No:137767-96-5
MF:C40H56O5
MW:616.869652748108
CID:2012138
PubChem ID:165362444

9'-cis-Fucoxanthinol Chemical and Physical Properties

Names and Identifiers

    • 9'-cis-Fucoxanthinol
    • 9a(2)-cis-Fucoxanthinol
    • DTXSID901348028
    • 137767-96-5
    • Inchi: InChI=1S/C40H56O5/c1-28(17-13-18-30(3)21-22-35-36(5,6)23-32(41)25-38(35,9)44)15-11-12-16-29(2)19-14-20-31(4)34(43)27-40-37(7,8)24-33(42)26-39(40,10)45-40/h11-21,32-33,41-42,44H,23-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18-,31-20+/t22?,32-,33-,38+,39+,40-/m0/s1
    • InChI Key: NZEPSBGUXWWWSI-OILLHDCLSA-N

Computed Properties

  • Exact Mass: 616.41277488Da
  • Monoisotopic Mass: 616.41277488Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 10
  • Complexity: 1420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.5
  • Topological Polar Surface Area: 90.3Ų

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